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4-Amino-2-nitrophenol 4-Amino-2-nitrophenol 4-Amino-2-nitrophenol is the major metabolite of 2,4-dinitrophenol. It is commonly used as semipermanent (nonoxidative) hair colorant and toner in permanent (oxidative) hair dye products.
4-amino-2-nitrophenol appears as dark red plates, needles or reddish-purple powder. Melting point 125-127°C.
4-Amino-2-nitrophenol is a member of 2-nitrophenols.
Brand Name: Vulcanchem
CAS No.: 119-34-6
VCID: VC20978311
InChI: InChI=1S/C6H6N2O3/c7-4-1-2-6(9)5(3-4)8(10)11/h1-3,9H,7H2
SMILES: C1=CC(=C(C=C1N)[N+](=O)[O-])O
Molecular Formula: C6H6N2O3
Molecular Weight: 154.12 g/mol

4-Amino-2-nitrophenol

CAS No.: 119-34-6

Cat. No.: VC20978311

Molecular Formula: C6H6N2O3

Molecular Weight: 154.12 g/mol

* For research use only. Not for human or veterinary use.

4-Amino-2-nitrophenol - 119-34-6

Specification

Description 4-Amino-2-nitrophenol is the major metabolite of 2,4-dinitrophenol. It is commonly used as semipermanent (nonoxidative) hair colorant and toner in permanent (oxidative) hair dye products.
4-amino-2-nitrophenol appears as dark red plates, needles or reddish-purple powder. Melting point 125-127°C.
4-Amino-2-nitrophenol is a member of 2-nitrophenols.
CAS No. 119-34-6
Molecular Formula C6H6N2O3
Molecular Weight 154.12 g/mol
IUPAC Name 4-amino-2-nitrophenol
Standard InChI InChI=1S/C6H6N2O3/c7-4-1-2-6(9)5(3-4)8(10)11/h1-3,9H,7H2
Standard InChI Key WHODQVWERNSQEO-UHFFFAOYSA-N
SMILES C1=CC(=C(C=C1N)[N+](=O)[O-])O
Canonical SMILES C1=CC(=C(C=C1N)[N+](=O)[O-])O
Boiling Point 110 °C at 12 mm Hg
Colorform Dark-red plates or needles from water and ethanol
Melting Point 261 °F (NTP, 1992)
126.0 °C
131 °C

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